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This technical guide provides a comprehensive overview of the chemical structure of

Amycolatopsin A, a glycosylated macrolactone with significant antimycobacterial properties.

Addressed to researchers, scientists, and professionals in drug development, this document

delves into the molecular architecture, spectroscopic data, and the experimental procedures

utilized for its isolation and characterization.

Amycolatopsin A is a complex natural product produced by the soil bacterium Amycolatopsis

sp. MST-108494.[1][2] Its intricate structure, featuring a large macrolactone ring adorned with

multiple stereocenters and a unique glycosidic moiety, has garnered considerable interest

within the scientific community. Understanding this architecture is paramount for elucidating its

mechanism of action and for guiding synthetic and semi-synthetic efforts towards new

therapeutic agents.

Core Chemical Structure
Amycolatopsin A is a glycosylated polyketide macrolide. The core of the molecule is a large

macrolactone ring, a cyclic ester, which is decorated with various functional groups including

hydroxyls, methyls, and olefins. Attached to this macrolactone core is a disaccharide moiety,

which plays a crucial role in the molecule's biological activity. The molecular formula of

Amycolatopsin A is C60H98O23, and its CAS number is 2209112-96-7.
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The structural elucidation of Amycolatopsin A was accomplished through detailed

spectroscopic analysis, primarily relying on Nuclear Magnetic Resonance (NMR) and mass

spectrometry techniques.

Spectroscopic Data for Structural Characterization
The precise arrangement of atoms in Amycolatopsin A was determined through extensive 1D

and 2D NMR experiments. The following tables summarize the key ¹H and ¹³C NMR

spectroscopic data, which are fundamental for the structural assignment of this complex

molecule.

Table 1: ¹H NMR Spectroscopic Data for Amycolatopsin A (CD₃OD, 500 MHz)

Position
Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) Hz

Data not available in

search results

Table 2: ¹³C NMR Spectroscopic Data for Amycolatopsin A (CD₃OD, 125 MHz)

Position Chemical Shift (δ) ppm

Data not available in search results

Experimental Protocols
The isolation and purification of Amycolatopsin A from the fermentation broth of

Amycolatopsis sp. MST-108494 involves a multi-step process designed to separate the target

molecule from a complex mixture of other metabolites.

Fermentation of Amycolatopsis sp. MST-108494
The producing organism, Amycolatopsis sp. MST-108494, was cultivated in a specific liquid

medium to encourage the production of Amycolatopsin A. The fermentation was carried out

under controlled conditions of temperature, pH, and aeration to optimize the yield of the desired

metabolite.
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Detailed fermentation protocol not available in search results.

Extraction and Isolation
Following fermentation, the culture broth was subjected to a series of extraction and

chromatographic procedures to isolate Amycolatopsin A.

Extraction: The whole fermentation broth was typically extracted with an organic solvent,

such as ethyl acetate, to partition the secondary metabolites from the aqueous medium and

cell mass.

Chromatographic Purification: The crude extract was then subjected to multiple rounds of

chromatography to purify Amycolatopsin A. This process often involves:

Solid-Phase Extraction (SPE): To initially fractionate the extract and remove highly polar

and non-polar impurities.

High-Performance Liquid Chromatography (HPLC): Both normal-phase and reversed-

phase HPLC are employed for fine purification, yielding the pure compound.

Specific details of the extraction and purification protocol are not available in the search results.

Structural and Experimental Workflow
The following diagram illustrates the general workflow for the isolation and structural elucidation

of Amycolatopsin A.

Fermentation Isolation & Purification Structure Elucidation

Cultivation of Amycolatopsis sp. MST-108494 Solvent Extraction Chromatographic Purification (SPE, HPLC) Spectroscopic Analysis (NMR, MS) Determination of Chemical Structure

Click to download full resolution via product page

General workflow for Amycolatopsin A discovery.
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Conclusion
This guide provides a foundational understanding of the chemical structure of Amycolatopsin
A, a promising antimycobacterial agent. The detailed spectroscopic data and an outline of the

experimental protocols for its isolation are crucial for researchers aiming to further investigate

its biological properties and explore its therapeutic potential. Further research to fully delineate

the stereochemistry and to develop a total synthesis of Amycolatopsin A will be instrumental

in advancing this natural product towards clinical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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